Cas no 1443345-28-5 (2-Bromo-2-ethylbenzhydrol)

• Product Name: 2-Bromo-2-ethylbenzhydrol
• CAS No: 1443345-28-5
• MF: C₁₅H₁₅BrO
• MW: 291.1831
• MDL: MFCD12964393
• CID: 5150903
• Update Time: 2025-05-23

2-Bromo-2-ethylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2-ethylbenzhydrol

• MDL： MFCD12964393
• Inchi： 1S/C15H16BrO/c1-2-15(16)11-7-6-10-13(15)14(17)12-8-4-3-5-9-12/h3-11,14,17H,2H2,1H3
• InChI Key： UIGXBDDEIWUEGM-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC=C1)C1=CC=CC=C1(Br)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 2-Bromo-2-ethylbenzhydrol

Research Brief on 2-Bromo-2-ethylbenzhydrol (CAS: 1443345-28-5) in Chemical Biology and Pharmaceutical Applications

2-Bromo-2-ethylbenzhydrol (CAS: 1443345-28-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its brominated ethylbenzhydrol structure, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role as a building block for drug candidates targeting various diseases, including cancer, neurological disorders, and infectious diseases.

The synthesis and characterization of 2-Bromo-2-ethylbenzhydrol have been detailed in several peer-reviewed publications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). The study emphasized the compound's unique structural features, which enable selective modifications to enhance binding affinity and pharmacokinetic properties. Furthermore, its bromine moiety offers a reactive site for further functionalization, making it a valuable tool in combinatorial chemistry and high-throughput screening.

In addition to its synthetic utility, 2-Bromo-2-ethylbenzhydrol has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2022 report in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a scaffold for developing non-steroidal anti-inflammatory drugs (NSAIDs). These findings underscore the compound's relevance in drug discovery, particularly in the context of addressing unmet medical needs.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's physicochemical properties. Spectroscopic analyses, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have confirmed its structural integrity and purity, which are critical for its application in pharmaceutical formulations. Moreover, computational modeling studies have provided insights into its conformational dynamics, aiding in the design of more potent analogs.

Despite its promise, challenges remain in optimizing the bioavailability and toxicity profile of 2-Bromo-2-ethylbenzhydrol-derived compounds. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 2-Bromo-2-ethylbenzhydrol (CAS: 1443345-28-5) represents a promising candidate in the realm of chemical biology and drug development. Its multifaceted applications, coupled with recent scientific breakthroughs, position it as a compound of interest for future research. Continued exploration of its synthetic and biological potential will likely yield innovative solutions to pressing healthcare challenges.